Cas no 23400-34-2 (D-Valine, 3-sulfo-)

• Product Name: D-Valine, 3-sulfo-
• CAS No: 23400-34-2
• MF: C₅H₁₁NO₅S
• MW: 197.209540605545
• CID: 1414174
• PubChem ID: 71358036
• Update Time: 2025-04-20

D-Valine, 3-sulfo- Chemical and Physical Properties

Names and Identifiers

• D-Valine, 3-sulfo-
• (2S)-2-Amino-3-methyl-3-sulfobutanoic acid
• DTXSID70782068
• 23400-34-2
• 3-Sulfo-D-valine

• Inchi： 1S/C5H11NO5S/c1-5(2,12(9,10)11)3(6)4(7)8/h3H,6H2,1-2H3,(H,7,8)(H,9,10,11)/t3-/m0/s1
• InChI Key： IAZCXYBRDWVPNV-VKHMYHEASA-N
• SMILES： S(C(C)(C)[C@H](C(=O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 197.03583
• Monoisotopic Mass: 197.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 117.69